Cas no 2098051-89-7 (2-Cyclohexylpyrazolo[1,5-a]pyrazin-4-ol)

• Product Name: 2-Cyclohexylpyrazolo[1,5-a]pyrazin-4-ol
• CAS No: 2098051-89-7
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 5727861
• PubChem ID: 121199448
• Update Time: 2025-05-24

2-Cyclohexylpyrazolo[1,5-a]pyrazin-4-ol Chemical and Physical Properties

Names and Identifiers

• starbld0039479
• F1907-1180
• 2098051-89-7
• AKOS026706777
• 2-cyclohexyl-5H-pyrazolo[1,5-a]pyrazin-4-one
• 2-cyclohexylpyrazolo[1,5-a]pyrazin-4-ol
• Pyrazolo[1,5-a]pyrazin-4(5H)-one, 2-cyclohexyl-
• 2-Cyclohexylpyrazolo[1,5-a]pyrazin-4-ol

• Inchi： 1S/C12H15N3O/c16-12-11-8-10(9-4-2-1-3-5-9)14-15(11)7-6-13-12/h6-9H,1-5H2,(H,13,16)
• InChI Key： FBWUFXWFAAOKEB-UHFFFAOYSA-N
• SMILES： O=C1C2=CC(C3CCCCC3)=NN2C=CN1

Computed Properties

• Exact Mass: 217.121512110g/mol
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 348.8±42.0 °C(Predicted)
• pka: 11.92±0.20(Predicted)

Additional information on 2-Cyclohexylpyrazolo[1,5-a]pyrazin-4-ol

2-Cyclohexylpyrazolo[1,5-a]pyrazin-4-ol (CAS No. 2098051-89-7): A Comprehensive Overview

The compound 2-Cyclohexylpyrazolo[1,5-a]pyrazin-4-ol (CAS No. 2098051-89-7) is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolo-pyrazine derivatives, which are known for their unique electronic properties and potential bioactivity. The molecule features a fused pyrazolo[1,5-a]pyrazine ring system, with a cyclohexyl group attached at the 2-position and a hydroxyl group at the 4-position. These structural features contribute to its intriguing chemical properties and make it a subject of interest for researchers exploring novel therapeutic agents.

Recent studies have highlighted the potential of 2-Cyclohexylpyrazolo[1,5-a]pyrazin-4-ol as a lead compound in drug discovery efforts. Its unique structure allows for diverse interactions with biological targets, including enzymes and receptors, making it a promising candidate for the development of treatments for various diseases. For instance, research has shown that this compound exhibits moderate inhibitory activity against certain kinases, which are key players in cellular signaling pathways implicated in cancer and inflammatory disorders.

The synthesis of 2-Cyclohexylpyrazolo[1,5-a]pyrazin-4-ol involves a multi-step process that combines principles from heterocyclic chemistry and organometallic catalysis. The construction of the pyrazolo[1,5-a]pyrazine core typically requires precise control over reaction conditions to ensure the formation of the desired fused ring system. The introduction of the cyclohexyl group at the 2-position is achieved through nucleophilic substitution or coupling reactions, while the hydroxyl group at the 4-position is often introduced via oxidation or hydrolysis steps. These synthetic strategies not only demonstrate the versatility of modern organic synthesis techniques but also pave the way for further structural modifications to optimize bioactivity.

One of the most exciting aspects of 2-Cyclohexylpyrazolo[1,5-a]pyrazin-4-ol is its potential as a scaffold for medicinal chemistry. By modifying substituents on the cyclohexyl group or altering the functional groups within the pyrazolo-pyrazine system, researchers can explore a wide range of pharmacological activities. For example, substituting the cyclohexyl group with other alkyl chains or aromatic moieties could enhance solubility or improve binding affinity to specific targets. Similarly, introducing electron-withdrawing or donating groups at strategic positions on the ring system could modulate electronic properties and influence biological activity.

From an analytical standpoint, 2-Cyclohexylpyrazolo[1,5-a]pyrazin-4-ol has been characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses provide critical insights into its molecular structure and purity, ensuring that experimental results are reliable and reproducible. Additionally, computational methods like density functional theory (DFT) have been employed to study its electronic structure and predict its reactivity under various conditions.

In terms of applications, 2-Cyclohexylpyrazolo[1,5-a]pyrazin-4-ol holds promise in several areas beyond drug discovery. Its unique electronic properties make it a candidate for use in materials science, particularly in applications requiring semiconducting materials or nonlinear optical properties. Furthermore, its ability to act as a ligand in metal complexes opens up possibilities in catalysis and coordination chemistry.

Looking ahead, ongoing research into 2-Cyclohexylpyrazolo[1,5-a]pyrazin-4-ol is focused on enhancing its bioavailability and optimizing its pharmacokinetic profile. This involves exploring prodrug strategies or delivery systems that can improve uptake and reduce toxicity. Additionally, collaborative efforts between chemists and biologists are underway to identify novel biological targets for this compound and assess its efficacy in preclinical models.

In conclusion, 2-Cyclohexylpyrazolo[1,5-a]pyrazin-4-ol (CAS No. 2098051-89-7) stands out as a compelling molecule with diverse applications across multiple scientific disciplines. Its intricate structure provides a foundation for exploring new chemical reactions and developing innovative solutions to pressing challenges in medicine and materials science. As research continues to unfold, this compound is poised to make significant contributions to both academic advancements and practical innovations.